Cas no 15686-27-8 (Benzeneethanamine, N,a-dimethyl-4-pentyl-)

• Product Name: Benzeneethanamine, N,a-dimethyl-4-pentyl-
• CAS No: 15686-27-8
• MF: C₁₅H₂₅N
• MW: 219.365704298019
• CID: 175416
• PubChem ID: 71877
• Update Time: 2025-04-19

Benzeneethanamine, N,a-dimethyl-4-pentyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, N,a-dimethyl-4-pentyl-
• N-Methyl-1-(4-pentylphenyl)-2-propanamine
• Amfepentorex [INN:DCF]
• Amfepentorexum
• Amfepentorexum [INN-Latin]
• Anfepentorex
• Anfepentorex [INN-Spanish]
• Benzeneethanamine, N,alpha-dimethyl-4-pentyl- (9CI)
• BRN 2967693
• CB 2201
• N,alpha-Dimethyl-4-pentylbenzeneethanamine
• N,alpha-Dimethyl-p-pentylphenethylamine
• N-methyl-1-(4-pentylphenyl)propan-2-amine
• Phenethylamine, N,alpha-dimethyl-p-pentyl-
• UNII-OPE7BD4AAA
• CB-2201
• SCHEMBL161957
• AMFEPENTOREX [INN]
• Amfepentorex
• Benzeneethanamine, N,alpha-dimethyl-4-pentyl-
• DTXSID10864615
• OPE7BD4AAA
• Q4745977
• 15686-27-8
• CHEMBL2104063
• NS00126767

• Inchi： 1S/C15H25N/c1-4-5-6-7-14-8-10-15(11-9-14)12-13(2)16-3/h8-11,13,16H,4-7,12H2,1-3H3
• InChI Key： XWNBHORZFYYYIJ-UHFFFAOYSA-N
• SMILES： N(C)C(C)CC1C=CC(=CC=1)CCCCC

Computed Properties

• Exact Mass: 219.19885
• Monoisotopic Mass: 219.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 4.6

Experimental Properties

• Density: 0.888
• Boiling Point: 308.9°Cat760mmHg
• Flash Point: 126°C
• Refractive Index: 1.495
• PSA: 12.03